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Abstract
Diclazuril is a benzeneacetonitrile compound widely utilized as an anticoccidial agent in the

poultry industry. Its efficacy in controlling parasites of the Eimeria genus is well-documented.

Understanding the pharmacokinetic profile and metabolic fate of diclazuril in poultry is crucial

for optimizing dosage regimens, ensuring animal and consumer safety, and adhering to

regulatory standards for drug residues. This technical guide provides an in-depth overview of

the absorption, distribution, metabolism, and excretion (ADME) of diclazuril in poultry, with a

focus on chickens. It includes a summary of key pharmacokinetic parameters, a description of

the limited metabolic pathways, and detailed experimental protocols for the analysis of

diclazuril in biological matrices.

Pharmacokinetics of Diclazuril in Poultry
Diclazuril is primarily administered to poultry orally, mixed with feed or drinking water. Its

pharmacokinetic profile is characterized by relatively slow absorption and a long elimination

half-life, which contributes to its sustained therapeutic effect.

Absorption
Following oral administration, diclazuril is absorbed from the gastrointestinal tract. The peak

plasma concentration (Cmax) is typically reached within 6 to 8 hours post-administration in
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chickens.[1][2] The oral bioavailability of diclazuril can be variable and is influenced by factors

such as the formulation and the physiological state of the bird.

Distribution
Diclazuril distributes to various tissues in the bird's body. The highest concentrations of

diclazuril residues are consistently found in the liver and kidneys.[3][4] Lower levels are

detected in muscle and fat tissues.[3][4] The tissue distribution data indicates that the liver is a

key organ for both accumulation and potential metabolism of the drug.

Metabolism
A significant body of evidence indicates that diclazuril undergoes very limited metabolism in

poultry.[1][5] The majority of the administered dose is excreted as the unchanged parent drug.

[1][5] This low level of biotransformation is a key characteristic of diclazuril's behavior in avian

species.

The primary metabolic transformation that has been identified is the cleavage of the triazine-

dione ring of the diclazuril molecule. However, the metabolites resulting from this cleavage

account for a very small percentage of the total dose, generally less than 10%.[6] Due to the

minimal extent of this metabolic process, the parent diclazuril compound is considered the

appropriate marker residue for tissue analysis.[6]

Excretion
The primary route of excretion for diclazuril and its minor metabolites in poultry is through the

feces.[1][7] Urinary excretion is considered a minor pathway.[1] The elimination half-life (t1/2) of

diclazuril in chickens is approximately 50 hours, contributing to its prolonged presence in the

body and its residual activity against coccidia.[1]

Quantitative Pharmacokinetic Data
The following tables summarize key quantitative pharmacokinetic parameters of diclazuril in
poultry, compiled from various studies.

Table 1: Pharmacokinetic Parameters of Diclazuril in Broiler Chickens After a Single Oral Dose
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Parameter Value Reference

Time to Peak Plasma

Concentration (Tmax)
6 hours [1]

Peak Plasma Concentration

(Cmax)
1.5-2.0 µg/mL [1]

Elimination Half-life (t1/2) ~50 hours [1]

Table 2: Steady-State Diclazuril Concentrations in Broiler Chicken Tissues After Medicated

Feed Administration (730 µg/kg feed for 10 days)

Tissue
Average Concentration
(µg/kg)

Reference

Breast Muscle 94 [3]

Thigh Muscle 135 [3]

Liver 722 [3]

Table 3: Diclazuril Residue Depletion in Broiler Tissues After Oral Administration (0.3 mg/kg

bw/day for 3 days)

Tissue
0 hours Post-
Administration
(ppb)

48 hours Post-
Administration
(ppb)

Reference

Liver 1443 565 [4]

Kidney 1208 446 [4]

Muscle 209 101 [4]

Metabolic Pathways
The metabolic pathway of diclazuril in poultry is not extensive. The primary identified

transformation is the cleavage of the triazine-dione ring.
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Caption: Simplified metabolic pathway of diclazuril in poultry.

Experimental Protocols
The following are detailed methodologies for key experiments related to the study of diclazuril
pharmacokinetics and residue analysis in poultry.

In-Vivo Pharmacokinetic Study in Broiler Chickens
This protocol outlines a typical experimental design for determining the pharmacokinetic profile

of diclazuril in broiler chickens.
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Caption: Experimental workflow for a pharmacokinetic study of diclazuril in poultry.

Methodology:

Animal Selection and Acclimatization: Healthy broiler chickens of a specific age and weight

are selected and acclimatized to the experimental conditions for a period of at least one

week.

Dosing: Diclazuril is administered orally, either as a single dose or as a medicated

feed/water over a specified period. The dose should be accurately calculated based on the
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body weight of the birds.

Blood Sampling: Blood samples are collected from the wing vein at predetermined time

points before and after drug administration (e.g., 0, 2, 4, 6, 8, 12, 24, 48, 72, and 96 hours).

Plasma Separation: Plasma is separated from the blood samples by centrifugation and

stored at -20°C or lower until analysis.

Sample Analysis: The concentration of diclazuril in the plasma samples is determined using

a validated analytical method, such as LC-MS/MS.

Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key

pharmacokinetic parameters, including Cmax, Tmax, elimination half-life (t1/2), and the area

under the curve (AUC).

Diclazuril Residue Analysis in Poultry Tissues by LC-
MS/MS
This protocol describes a method for the extraction and quantification of diclazuril residues in

poultry tissues.[3]

1. Sample Preparation and Extraction:

Homogenize 2 grams of minced tissue (muscle, liver, or kidney) with 6 grams of anhydrous

sodium sulfate.

Add an internal standard and 10 mL of ethyl acetate.

Homogenize the mixture and then centrifuge.

Collect the supernatant and repeat the extraction process on the pellet.

Combine the supernatants and evaporate to dryness under a stream of nitrogen.

2. Chromatographic Conditions:

LC System: A high-performance liquid chromatography system.
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Column: A reversed-phase C18 column.

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: A constant flow rate suitable for the column dimensions.

Injection Volume: 10 µL.

3. Mass Spectrometric Conditions:

Mass Spectrometer: A tandem mass spectrometer.

Ionization Mode: Electrospray ionization (ESI) in negative mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor and product ion

transitions for diclazuril and the internal standard.

4. Quantification:

A calibration curve is prepared using matrix-matched standards.

The concentration of diclazuril in the tissue samples is determined by comparing the peak

area ratio of the analyte to the internal standard against the calibration curve.

Conclusion
The pharmacokinetic profile of diclazuril in poultry is characterized by slow oral absorption,

wide tissue distribution with higher concentrations in the liver and kidney, and a long elimination

half-life. A key feature of diclazuril is its limited metabolism, with the parent compound being

the major component excreted, primarily in the feces. The analytical methods outlined,

particularly LC-MS/MS, provide the necessary sensitivity and specificity for both

pharmacokinetic studies and regulatory residue monitoring. This comprehensive understanding

is essential for the responsible and effective use of diclazuril in the poultry industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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